molecular formula C11H8FIS B8605374 4-[(4-Fluorophenyl)methyl]-2-iodothiophene CAS No. 174400-06-7

4-[(4-Fluorophenyl)methyl]-2-iodothiophene

Cat. No. B8605374
CAS RN: 174400-06-7
M. Wt: 318.15 g/mol
InChI Key: SXLNKRXAPOATTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(4-Fluorophenyl)methyl]-2-iodothiophene is a useful research compound. Its molecular formula is C11H8FIS and its molecular weight is 318.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[(4-Fluorophenyl)methyl]-2-iodothiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(4-Fluorophenyl)methyl]-2-iodothiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

174400-06-7

Product Name

4-[(4-Fluorophenyl)methyl]-2-iodothiophene

Molecular Formula

C11H8FIS

Molecular Weight

318.15 g/mol

IUPAC Name

4-[(4-fluorophenyl)methyl]-2-iodothiophene

InChI

InChI=1S/C11H8FIS/c12-10-3-1-8(2-4-10)5-9-6-11(13)14-7-9/h1-4,6-7H,5H2

InChI Key

SXLNKRXAPOATTM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC2=CSC(=C2)I)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of LDA (3.67 mmol) in THF at -78° C. was added a solution of 3-(4-fluorophenylmethyl)thiophene (640 mg, 3.33 mmol), prepared as in Example 35, step 1, and the reaction mixture was stirred for 25 min. A solution of I2 (1.01 g, 4.00 mmol) in THF was added and the cold bath was removed. The reaction mixture was warmed to ambient temperature, quenched with saturated aqueous NH4Cl, and extracted with ether. The organic phase was washed with 1N aqueous H3PO4, saturated aqueous NaHCO3, saturated aqueous Na2S2O3, and brine, dried over MgSO4, filtered, and concentrated in vacuo to give 928 mg of 2-iodo-4-(4-fluorophenylmethyl)thiophene which was used without further purification.
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3.67 mmol
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reactant
Reaction Step One
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Reaction Step One
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640 mg
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1.01 g
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reactant
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0 (± 1) mol
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solvent
Reaction Step Three

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